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Compound of Interest

Compound Name: URAT1 inhibitor 4

Cat. No.: B12405422 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This guide provides detailed, step-by-

step procedures for the proper disposal of URAT1 inhibitor 4, a potent and orally active

URAT1 inhibitor. Given that specific disposal instructions for this compound are not readily

available, these procedures are based on general best practices for laboratory chemical waste

management and should be conducted in strict accordance with institutional and regulatory

guidelines.

I. Chemical and Physical Properties
A clear understanding of the known properties of URAT1 inhibitor 4 is the first step in

determining the appropriate disposal route. The following table summarizes the available data

for this compound.
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Property Value

Molecular Formula C27H20BrN3O4S3[1]

Molecular Weight 626.56 g/mol [1]

Physical State
Solid (Assumed based on typical small molecule

inhibitors)

Solubility Soluble in DMSO[2]

Known Hazards
Not explicitly defined in available resources.

Treat as a potentially hazardous substance.

II. Step-by-Step Disposal Protocol
This protocol outlines the essential steps for the safe handling and disposal of URAT1 inhibitor
4 waste. It is critical to consult your institution's Environmental Health and Safety (EHS)

department before initiating any disposal procedures.

1. Waste Identification and Segregation:

Characterize the Waste: Determine if the waste is pure URAT1 inhibitor 4, a solution, or

contaminated materials (e.g., gloves, pipette tips, glassware).

Segregate Waste Streams: Do not mix URAT1 inhibitor 4 waste with other chemical waste

streams unless explicitly permitted by your EHS office.[3] It is best practice to maintain

separate waste containers for halogenated organic compounds, such as this brominated

inhibitor.

2. Containerization and Labeling:

Select Appropriate Containers: Use chemically resistant, leak-proof containers with secure

lids. For solid waste, a clearly labeled, sealed bag within a rigid outer container is

recommended. For liquid waste (e.g., DMSO solutions), use a compatible container, such as

a glass or polyethylene bottle.

Proper Labeling: All waste containers must be clearly and accurately labeled. The label

should include:
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The words "Hazardous Waste"

The full chemical name: "URAT1 inhibitor 4"

The approximate concentration and quantity of the waste

The date the waste was first added to the container

The name of the principal investigator and the laboratory location

3. Storage of Chemical Waste:

Designated Satellite Accumulation Area (SAA): Store all hazardous waste in a designated

and properly marked SAA within the laboratory.[4][5] This area should be under the control of

the laboratory personnel.

Secondary Containment: Place waste containers in a secondary containment bin or tray to

prevent the spread of material in case of a leak or spill.

Storage Limits: Adhere to the maximum volume of hazardous waste allowed in an SAA as

stipulated by your institution and regulatory bodies (e.g., typically no more than 55 gallons of

hazardous waste).[4]

4. Disposal of Different Waste Forms:

Unused or Expired URAT1 Inhibitor 4 (Solid):

If in its original, unopened container, it can be disposed of as is, with a hazardous waste

label affixed.

If the container has been opened, ensure it is securely sealed before labeling for disposal.

Solutions of URAT1 Inhibitor 4 (e.g., in DMSO):

Collect all liquid waste containing URAT1 inhibitor 4 in a designated, labeled, and sealed

container.

Do not dispose of solutions down the drain.[6]
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Contaminated Labware and Personal Protective Equipment (PPE):

Sharps: Needles, syringes, or other contaminated sharps should be placed in a

designated sharps container.

Glassware: Heavily contaminated glassware should be treated as hazardous waste.

Lightly contaminated glassware should be decontaminated with an appropriate solvent

(e.g., ethanol) and the solvent waste collected as hazardous waste.

Solid Waste: Contaminated gloves, bench paper, and pipette tips should be collected in a

clearly labeled hazardous waste bag.

5. Arranging for Waste Pickup:

Contact EHS: Once the waste container is full or has been in storage for the maximum

allowable time (often 6-12 months, check with your EHS), contact your institution's EHS

department to schedule a waste pickup.[4][7]

Provide Necessary Documentation: Have all necessary paperwork completed as required by

your EHS office for the waste manifest.

III. Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of waste

generated from work with URAT1 inhibitor 4.

Caption: Disposal workflow for URAT1 inhibitor 4 waste.

Disclaimer: This information is intended as a general guide. Always prioritize the specific

guidelines and procedures established by your institution's Environmental Health and Safety

department and comply with all local, state, and federal regulations regarding hazardous waste

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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